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Compound of Interest

Compound Name: Formamide-13C

Cat. No.: B1339986 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to laboratory safety and regulatory compliance.

This guide provides essential, step-by-step procedures for the safe disposal of Formamide-
13C, ensuring the protection of laboratory personnel and the environment. While the carbon-13

isotope is a stable, non-radioactive label, Formamide-13C must be managed as a hazardous

chemical waste due to the inherent risks associated with formamide.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to handle Formamide-13C with

appropriate safety measures. Always work in a certified laboratory chemical fume hood and

wear personal protective equipment (PPE), including nitrile gloves, chemical splash goggles,

and a fully buttoned lab coat.[1]

Incompatible Materials: Store Formamide-13C waste away from strong oxidizing agents,

acids, bases, hydrogen peroxide, iodine, pyridine, and sulfur oxides to prevent dangerous

chemical reactions.[1] It can also attack copper, brass, and lead.

Step-by-Step Disposal Procedure
The disposal of Formamide-13C should be treated with the same caution as unlabeled

formamide. The carbon-13 isotope does not impart radioactivity, thus no special radiological

precautions are necessary. The primary concern is the chemical's toxicity.
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Step 1: Waste Collection

Collect all waste Formamide-13C, including pure substance and solutions, in a dedicated,

sealable, and airtight waste container made of compatible material.[1]

Ensure the container is clearly labeled as "Hazardous Waste" and specifies "Formamide-
13C".

Step 2: Labeling

Attach a completed Dangerous Waste label to the container as soon as the first drop of

waste is added.[1]

The label should include the chemical name, concentration, and associated hazards.

Step 3: Storage

Store the sealed waste container in a cool, well-ventilated, and designated hazardous waste

accumulation area.[1][2]

Keep the container away from incompatible materials.

Step 4: Final Disposal

Once the container is full or is no longer in use, arrange for its disposal through a licensed

hazardous waste disposal contractor.[3]

Complete a Chemical Collection Request Form as required by your institution's

Environmental Health & Safety (EHS) department.[1]

It is the responsibility of the waste generator to ensure that the waste is properly classified

and disposed of in accordance with all local, regional, and national regulations.[4][5]

Spill and Emergency Procedures
In the event of a spill, the response should be swift and decisive.
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Small Spills (<1 L): If trained, you may clean up a small spill using an appropriate spill kit with

absorbent material.[6] Double-bag the spill waste in clear plastic bags, label it as hazardous

waste, and manage it for chemical waste pickup.[6]

Large Spills: For significant releases, immediately evacuate the area, secure it, and contact

your institution's EHS or emergency services.[1]

Accidental Exposure:

Eye Contact: Immediately flush eyes at an emergency eyewash station for at least 15

minutes and seek medical attention.[1]

Skin Contact: Flush the affected skin with copious amounts of water for at least 15 minutes

and seek medical attention.[1] Remove contaminated clothing.[2]

Inhalation: Move the individual to fresh air and seek medical attention.[1]

Quantitative Data for Formamide
The following table summarizes key quantitative data for formamide, providing a quick

reference for its physical and chemical properties.

Property Value

Melting Point 2 - 3 °C / 35.6 - 37.4 °F[4]

Boiling Point 210 °C / 410 °F[4]

Flash Point 175 °C / 347 °F[4]

Autoignition Temperature 500 °C / 932 °F[4]

pH 4-5 (200 g/l aq. sol.)[4]

Vapor Pressure 0.08 mbar @ 20 °C[4]

Specific Gravity 1.133[4]
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Logical Workflow for Formamide-13C Waste
Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Formamide-13C.
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Formamide-13C Waste Generated

Is the waste radioactive?
(Note: 13C is a stable isotope) Spill Occurs

Treat as Hazardous Chemical Waste

 No 

Collect in a sealed,
compatible container

Label container with
'Hazardous Waste' and contents

Store in a designated,
ventilated area

Container Full or No Longer in Use

Small Spill (<1L)?

Trained personnel clean up
with appropriate PPE

 Yes 

Evacuate, secure area,
and call EHS/Emergency

 No 

Complete Chemical Collection Request

Dispose via Licensed
Hazardous Waste Contractor

Disposal Complete

Click to download full resolution via product page

Formamide-13C Waste Management Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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